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Compound of Interest

Compound Name: (Tetrahydro-pyran-2-yl)-acetic acid

Cat. No.: B079629

For: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core basic properties of
(Tetrahydro-pyran-2-yl)-acetic acid (CAS No: 13103-40-7), a heterocyclic compound of
interest in organic synthesis and medicinal chemistry.

Chemical and Physical Properties

(Tetrahydro-pyran-2-yl)-acetic acid is a solid, heterocyclic carboxylic acid.[1] Its structure,
featuring a saturated six-membered tetrahydropyran (THP) ring attached to an acetic acid
moiety, makes it a valuable building block in the synthesis of more complex molecules.[2]

Chemical Identifiers

The following table summarizes the key chemical identifiers for (Tetrahydro-pyran-2-yl)-acetic
acid.
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Identifier Value Citation
CAS Number 13103-40-7 [11[3]
Molecular Formula C7H1203 [1][4]
Molecular Weight 144.17 g/mol [31[5]
2-(Tetrahydro-2H-pyran-2-
IUPAC Name ( Y by
yl)acetic acid
2-(oxan-2-yl)acetic acid,
Tetrahydro-2H-pyran-2-ylacetic
Synonyms ) [1103114]
acid, 2-Tetrahydropyran-2-
ylacetic Acid
1S/C7H1203/c8-7(9)5-6-3-1-2-
InChl [1]14]
4-10-6/h6H,1-5H2,(H,8,9)
WRJIWKHJGSNPGND-
InChlKey [1114]
UHFFFAOYSA-N
SMILES C(C(=0)0)c1occeel [5]

Physical Properties

Quantitative physical data for (Tetrahydro-pyran-2-yl)-acetic acid are presented below. The

compound is typically a solid at room temperature with a melting point between 55-57 °C.[6]
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Property Value Conditions Citation
Physical Form Solid Room Temperature [1][6]
Melting Point 55-57 °C [6]
Boiling Point 110-112 °C at 2 mmHg [6]
at 760 mmHg
285.1°C [5]
(Calculated)
Density 1.112 g/cm3 (Calculated) [5]
Flash Point 119.2 °C (Calculated) [5]
) Commercially
Purity 97-98% ] [4]
Available

Room Temperature,
Storage Sealed in Dry [3]

Conditions

Acidity
The acetic acid moiety confers acidic properties to the molecule.[7] While an experimental pKa

value for (Tetrahydro-pyran-2-yl)-acetic acid is not readily available, it is expected to be in
the typical range for carboxylic acids, similar to that of acetic acid (pKa = 4.76).[8]

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of (Tetrahydro-pyran-2-yl)-acetic
acid (CAS 13103-40-7) is not extensively described in the available literature. However, the
synthesis of structurally similar compounds, such as the natural product (-)-Civet ((2R, 6R)-6-
methyltetrahydro-2H-pyran-2-yl) acetic acid), provides a viable strategic workflow.[1]

The synthesis of 2,6-disubstituted tetrahydropyrans is a synthetically challenging task that has
been approached through various methods, including palladium-catalyzed
hydroxycarbonylation, rearrangements of enol ethers, and cyclization reactions.[1]

General Synthetic Workflow Example
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The following diagram illustrates a generalized, multi-step workflow for synthesizing a 2-
substituted tetrahydropyran acetic acid, based on strategies employed for related molecules.
This process typically involves the construction of the tetrahydropyran ring, functional group
manipulations, and final oxidation to the carboxylic acid.
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Generalized Synthetic Workflow for 2-(THP)-Acetic Acid Derivatives
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Caption: Generalized synthetic pathway for 2-(THP)-acetic acid derivatives.
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Biological Significance and Applications

Specific signaling pathways and mechanisms of action for (Tetrahydro-pyran-2-yl)-acetic
acid have not been detailed in the surveyed literature. However, the tetrahydropyran (THP)
ring is a "privileged structure” in medicinal chemistry, appearing in a wide array of natural
products and synthetic drugs with diverse biological activities.[1][9]

The THP moiety is a key structural component in compounds with anticancer, antimicrobial,
anti-inflammatory, and antiviral properties.[9][10] Its prevalence in biologically active molecules
suggests that (Tetrahydro-pyran-2-yl)-acetic acid serves as a valuable scaffold and building
block for the development of novel therapeutics.[6] The carboxylic acid group provides a
convenient handle for further chemical modifications, such as amide bond formation, allowing
for its incorporation into larger, more complex drug candidates.

Structural Relationship to Bioactive Scaffolds

The diagram below illustrates the logical relationship between the fundamental structure of
(Tetrahydro-pyran-2-yl)-acetic acid and its potential application as a foundational element in
drug discovery.

Role of (THP)-Acetic Acid in Drug Discovery

Core Compound

(Tetrahydro-pyran-2-yl)-acetic acid

Key St:fuctural Featur;es
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Potential Applications

Development of Novel Therapeutics

Synthesis of Natural Product Analogues (e.., Anticancer, Antimicrobial)
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Caption: Structural features and potential applications in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b079629?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

